Cas no 2228625-74-7 (tert-butyl 2-(6-methoxy-1H-indol-2-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(6-methoxy-1H-indol-2-yl)piperazine-1-carboxylate
• CAS No: 2228625-74-7
• MF: C₁₈H₂₅N₃O₃
• MW: 331.40940451622
• CID: 6121375
• PubChem ID: 165830452
• Update Time: 2025-10-28

tert-butyl 2-(6-methoxy-1H-indol-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(6-methoxy-1H-indol-2-yl)piperazine-1-carboxylate
• 2228625-74-7
• EN300-1883824

• Inchi： 1S/C18H25N3O3/c1-18(2,3)24-17(22)21-8-7-19-11-16(21)15-9-12-5-6-13(23-4)10-14(12)20-15/h5-6,9-10,16,19-20H,7-8,11H2,1-4H3
• InChI Key： UZSBDDHKOSLKNY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1=CC2C=CC(=CC=2N1)OC)=O

Computed Properties

• Exact Mass: 331.18959167g/mol
• Monoisotopic Mass: 331.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.6Ų

Additional information on tert-butyl 2-(6-methoxy-1H-indol-2-yl)piperazine-1-carboxylate

tert-butyl 2-(6-methoxy-1H-indol-2-yl)piperazine-1-carboxylate: A Comprehensive Overview

tert-butyl 2-(6-methoxy-1H-indol-2-yl)piperazine-1-carboxylate is a compound with the CAS number 2228625-74-7, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a piperazine ring with a substituted indole moiety, making it a promising candidate for various applications in drug discovery and chemical synthesis.

The molecular structure of tert-butyl 2-(6-methoxy-1H-indol-2-yl)piperazine-1-carboxylate is characterized by a piperazine ring substituted at the 2-position with an indole group that is further substituted at the 6-position with a methoxy group. The tert-butyl ester group attached to the piperazine ring adds to the compound's stability and solubility properties. This combination of structural features makes it an interesting target for researchers exploring novel therapeutic agents.

Recent studies have highlighted the potential of tert-butyl 2-(6-methoxy-1H-indol-2-yl)piperazine-1-carboxylate in the development of kinase inhibitors, which are crucial in targeting various diseases, including cancer. The indole moiety is known for its ability to interact with protein kinases, and the piperazine ring provides additional binding affinity through hydrogen bonding and hydrophobic interactions. These properties make the compound a valuable lead in medicinal chemistry.

In addition to its pharmacological applications, tert-butyl 2-(6-methoxy-1H-indol-2-yl)piperazine-1-carboxylate has been studied for its role in chemical synthesis as an intermediate in the preparation of more complex molecules. Its versatility in forming various heterocyclic structures has made it a key component in the development of novel synthetic pathways.

From a synthetic perspective, tert-butyl 2-(6-methoxy-1H-indol-2-yl)piperazine-1-carboxylate can be synthesized through a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthesis method depends on the availability of starting materials and the desired purity of the final product. Researchers have explored both traditional and modern techniques to optimize the synthesis process, ensuring high yields and minimal by-products.

The biological activity of tert-butyl 2-(6-methoxy-1H-indol-2-yil)piperazine-l-carboxy-late has been extensively studied, particularly its effects on cellular signaling pathways. Preclinical studies have demonstrated its ability to modulate key enzymes involved in inflammation and apoptosis, suggesting potential applications in treating chronic inflammatory diseases and neurodegenerative disorders.

Moreover, tert-butyl 2-(6-methoxy-lH-indol-z-yil)pipera-zine-l-carboxy-late has shown promise as a tool compound for studying receptor interactions. Its structural features allow it to bind to various G-protein coupled receptors (GPCRs), making it a valuable asset in understanding receptor-mediated signaling mechanisms.

Despite its numerous advantages, further research is needed to fully elucidate the mechanisms underlying its biological activity and to explore its potential toxicity profiles. Collaborative efforts between chemists and biologists are essential to unlock the full potential of this compound in therapeutic development.